Poly(titanium butoxide)

Specification

• CAS No.: 5593-70-4
• Molecular Formula: C16H40O4Ti
• Molecular Weight: 344.35 g/mol
• IUPAC Name: butan-1-ol;titanium
• Standard InChI: InChI=1S/4C4H10O.Ti/c4*1-2-3-4-5;/h4*5H,2-4H2,1H3
• Standard InChI Key: FPCJKVGGYOAWIZ-UHFFFAOYSA-N
• SMILES: CCCC[O-].CCCC[O-].CCCC[O-].CCCC[O-].[Ti+4]
• Canonical SMILES: CCCCO.CCCCO.CCCCO.CCCCO.[Ti]
• Boiling Point: 593 °F at 760 mmHg (USCG, 1999); 312 °C
• Colorform: COLORLESS TO LIGHT-YELLOW LIQUID; Pale yellow, viscous liquid
• Flash Point: 170 °F (USCG, 1999); 170 °F (CLOSED CUP)
• Melting Point: -67 °F (USCG, 1999); -55 °C

Introduction

Chemical Structure and Properties

Structural Characteristics

Unlike simple titanium alkoxides that might be represented as monomers, poly(titanium butoxide) exists as a complex cluster structure similar to other titanium alkoxides (with titanium isopropoxide being a notable exception). The polymer features titanium centers linked through oxygen bridges, forming a three-dimensional network while maintaining terminal butoxy groups. This networked structure contributes to its unique physical and chemical properties.

Physical Properties

The compound presents as a colorless to pale yellow liquid with the following characteristics:

Property	Value/Description
Appearance	Colorless to pale yellow liquid
CAS Number	9022-96-2 or 162303-51-7 (depending on exact formulation)
Solubility	Soluble in many organic solvents, decomposes in water
Composition	>98% Poly(titanium(IV)n-butoxide), <1% n-Butanol, <1% Nafta (typical formulation)
Synonyms	Titanium alkoxide; Polybutyl titanate; 1-Butanol, titanium(4+) salt, polymers

Synthesis Methods

Sol-Gel Process

The sol-gel technique represents one of the primary methods for synthesizing poly(titanium butoxide). This process involves the controlled hydrolysis of titanium butoxide under specific conditions to create a polymeric network. The process typically follows these steps:

• Initial dissolution of titanium butoxide in an appropriate organic solvent

• Controlled addition of water, often with acid or base catalysts

• Hydrolysis of the alkoxide groups, producing hydroxyl groups

• Condensation reactions between hydroxyl groups to form Ti-O-Ti linkages

• Formation of a three-dimensional network through continued condensation

The sol-gel method offers excellent control over the resulting material's properties through careful regulation of reaction parameters such as water-to-titanium ratio, catalyst concentration, solvent selection, and temperature.

Hydrolysis-Condensation Reactions

The polymer can also be synthesized through directed hydrolysis-condensation reactions. In this approach, titanium butoxide undergoes partial hydrolysis, followed by condensation reactions that create the polymeric structure. The synthetic conditions significantly influence the properties of the resulting material, including:

• The water-to-titanium butoxide ratio determines the degree of hydrolysis

• The type of catalyst (acidic or basic) affects the reaction pathway and resulting structure

• Temperature and reaction time control the extent of polymerization

• Solvent selection influences the solubility and reaction kinetics

The raw material for these synthesis methods is typically titanium butoxide, which is produced by treating titanium tetrachloride with butanol according to the reaction:

TiCl₄ + 4 HOBu → Ti(OBu)₄ + 4 HCl

This reaction requires a base to proceed to completion, neutralizing the hydrogen chloride produced during the process.

Chemical Reactions

Hydrolysis Reactions

Poly(titanium butoxide) undergoes hydrolysis when exposed to water, eventually forming titanium dioxide. The reaction proceeds through multiple steps, beginning with the exchange of butoxy groups for hydroxyl groups:

Ti(OBu)₄ + H₂O → Ti(OBu)₃(OH) + BuOH

This is followed by condensation reactions between hydroxyl groups or between hydroxyl and butoxy groups, ultimately leading to the formation of titanium dioxide:

Ti(OBu)₄ + 2 H₂O → TiO₂ + 4 BuOH

The hydrolysis reaction is exothermic and represents the fundamental chemical transformation exploited in many of the compound's applications, particularly in the preparation of titanium dioxide materials.

Alkoxide Exchange Reactions

Like the titanium butoxide monomer, poly(titanium butoxide) can undergo alkoxide exchange reactions with other alcohols:

Ti(OBu)₄ + HOR → Ti(OBu)₃(OR) + BuOH
Ti(OBu)₃(OR) + HOR → Ti(OBu)₂(OR)₂ + BuOH

Applications

Preparation of Titanium Dioxide Materials

One of the primary applications of poly(titanium butoxide) is as a precursor for titanium dioxide materials with controlled morphology and properties. This includes:

• Nanoparticle synthesis: The compound serves as a precursor for synthesizing TiO₂ nanoparticles in both anatase and rutile crystal phases through methods such as the polyol-mediated synthesis technique.

• Nanorod development: Hydrothermal methods using poly(titanium butoxide) enable the creation of titanium dioxide nanorods, which find application as electron transport layers in perovskite solar cells.

• Thin film deposition: The compound enables the preparation of TiO₂ thin films with controlled thickness and properties for various electronic and optical applications.

Catalytic Applications

Poly(titanium butoxide) and its derivatives demonstrate significant catalytic activity in various chemical transformations:

• Transesterification reactions: The compound catalyzes transesterification processes, including reactions involving methyl methacrylate.

• Polymerization catalyst: It functions as a catalyst in the synthesis of renewable polyesters, including those derived from vanillin-based dimers.

• Polycondensation reactions: The compound facilitates the synthesis of aliphatic-aromatic copolyesters through polycondensation mechanisms.

Advanced Materials Development

The compound contributes to the development of sophisticated materials for various technological applications:

• Photocatalytic materials: TiO₂ nanocomposite powders prepared via sol-gel synthesis using poly(titanium butoxide) demonstrate photocatalytic activity for the degradation of environmental pollutants.

• Solar cell components: Titanium dioxide nanorods synthesized from the compound serve as electron transport layers in perovskite solar cells, enhancing device performance.

• Ferroelectric materials: The compound functions as a precursor in the synthesis of ferroelectric Bi₄Ti₃O₁₂ thin films for electronic applications.

• Quantum dot stabilization: TiO₂ coatings derived from poly(titanium butoxide) enhance the stability and luminescent properties of perovskite quantum dots used in white-emitting diodes and display devices.